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Compound of Interest

Compound Name: Avidinorubicin

Cat. No.: B15565211 Get Quote

Avidinorubicin Molecular Weight Confirmed
The molecular weight of Avidinorubicin, a novel anthracycline antibiotic, has been determined

to be approximately 1215.35 g/mol .[1] Its chemical formula is C60H86N4O22.[1][2]

Avidinorubicin was isolated from the cultured broth of Streptomyces avidinii and has shown

inhibitory activity against thrombin-induced platelet aggregation.[2] Structural analysis has

established its complex composition, which includes two units of a new aminosugar called

avidinosamine.[2]

For researchers and drug development professionals, the precise mass is crucial for

experimental design and data analysis. The exact mass of Avidinorubicin is 1214.5734.[1]

Key Molecular Data for Avidinorubicin:

Parameter Value Reference

Molecular Weight 1215.35 [1]

Exact Mass 1214.5734 [1]

Chemical Formula C60H86N4O22 [1][2]

CAS Number 135447-13-1 [1][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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